Cas no 783325-29-1 (tert-Butyl 2-(methylamino)piperidine-1-carboxylate)

• Product Name: tert-Butyl 2-(methylamino)piperidine-1-carboxylate
• CAS No: 783325-29-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD07780757
• CID: 554136
• PubChem ID: 53249201
• Update Time: 2025-11-01

tert-Butyl 2-(methylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(methylamino)piperidine-1-carboxylate
• (R)-tert-butyl 2-((methylamino)methyl) piperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 2-[(methylamino)methyl]-, 1,1-dimethylethyl ester, (2R)-
• (2R)-2-[(Methylamino)methyl]-1-piperidinecarboxylic acid tert-butyl ester
• (R)-tert-Butyl 2-((methylamino)methyl)-piperidine-1-carboxylate
• 1-N-Boc-2-(N'-methyl-aminomethyl)-piperidine
• 1-N-Boc-2-N'-methyl-amino piperidine
• tert-Butyl2-(methylamino)piperidine-1-carboxylate
• DTXSID50692898
• 1-Piperidinecarboxylic acid, 2-(methylamino)-, 1,1-dimethylethyl ester
• AKOS015950912
• DTXSID201155545
• 783325-29-1
• 1383133-30-9
• SCHEMBL4623508

• MDL： MFCD07780757
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-8-6-5-7-9(13)12-4/h9,12H,5-8H2,1-4H3
• InChI Key： SREOWIJUADGCQP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1NC)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.2

Experimental Properties

• Density: 0.988
• PSA: 41.57000
• LogP: 2.28170

Additional information on tert-Butyl 2-(methylamino)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 2-(methylamino)piperidine-1-carboxylate (CAS No. 783325-29-1)

tert-Butyl 2-(methylamino)piperidine-1-carboxylate (CAS No. 783325-29-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative is particularly valued for its role as a building block in drug discovery, owing to its unique structural features. The compound's tert-butyl carbamate (Boc) protecting group enhances its stability, making it a preferred choice for peptide synthesis and medicinal chemistry applications.

In recent years, the demand for tert-Butyl 2-(methylamino)piperidine-1-carboxylate has surged due to its relevance in developing central nervous system (CNS) therapeutics. Researchers are increasingly exploring its potential in designing neuromodulators and receptor ligands, aligning with the growing focus on neurodegenerative disease research. The compound's chiral center at the 2-position also makes it valuable for asymmetric synthesis, a hot topic in modern green chemistry initiatives.

The synthesis of 783325-29-1 typically involves multi-step organic reactions, including Boc protection and reductive amination. Its high purity grade (>98%) is critical for API intermediates production, addressing the pharmaceutical industry's stringent quality requirements. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, which often appears in patent literature for novel drug formulations.

From a market perspective, tert-Butyl 2-(methylamino)piperidine-1-carboxylate has gained attention in custom synthesis services, particularly for contract research organizations (CROs). The compound's structure-activity relationship (SAR) studies contribute significantly to lead optimization processes. Recent scientific publications highlight its utility in creating bioactive molecules with improved pharmacokinetic properties, answering the industry's need for drug-like compounds.

Storage and handling of CAS 783325-29-1 require standard laboratory conditions, with recommendations for anhydrous environments to maintain stability. Its molecular weight of 228.33 g/mol and moderate lipophilicity make it suitable for various drug delivery systems. The compound's scalability in production has been demonstrated in several process chemistry studies, addressing the pharmaceutical industry's demand for cost-effective intermediates.

Emerging applications of tert-Butyl 2-(methylamino)piperidine-1-carboxylate include its use in combinatorial chemistry libraries and high-throughput screening platforms. The methylamino group at the 2-position offers unique hydrogen bonding capabilities, which are crucial for molecular recognition in biological systems. These properties align with current trends in precision medicine and personalized therapeutics, making it a compound of significant interest in biopharmaceutical innovation.

Quality control of 783325-29-1 involves rigorous spectroscopic analysis and chromatographic purity testing. The compound's regioselective reactivity makes it particularly valuable for position-specific modifications in complex molecular architectures. Recent advances in continuous flow chemistry have demonstrated efficient pathways for its production, addressing sustainability concerns in pharmaceutical manufacturing.

The future outlook for tert-Butyl 2-(methylamino)piperidine-1-carboxylate appears promising, with potential expansions into bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its structural versatility continues to inspire novel applications in drug discovery pipelines, particularly for targets requiring three-dimensional diversity. As research into small molecule therapeutics advances, this compound remains a valuable asset for innovative pharmaceutical design.